Cas no 1270293-32-7 (tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 1270293-32-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6275174
• PubChem ID: 93350125
• Update Time: 2025-08-04

tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate
• EN300-7355717
• 1270293-32-7

• Inchi： 1S/C13H17NO2/c1-13(2,3)16-12(15)11-8-9-6-4-5-7-10(9)14-11/h4-7,11,14H,8H2,1-3H3/t11-/m1/s1
• InChI Key： BWLRZKYMVHFPLH-LLVKDONJSA-N
• SMILES： O(C([C@H]1CC2C=CC=CC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate

Professional Introduction to Tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 1270293-32-7)

tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate, a compound with the chemical identifier CAS No. 1270293-32-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The (2R) configuration of the indole ring system is particularly noteworthy, as it influences the compound's stereochemical properties and biological activity.

The molecular framework of tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate consists of a dihydroindole core substituted with a tert-butyl group at the 2-position and a carboxylate moiety at the 2-position as well. This specific arrangement imparts unique physicochemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacology. The presence of the (R) configuration at the indole ring enhances its interaction with biological targets, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. Indole-based compounds have shown promise in various therapeutic areas, including neurodegenerative diseases, cancer treatment, and inflammation modulation. The particular stereochemistry of tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate aligns with this trend, as the (R) configuration has been associated with enhanced binding affinity and improved pharmacokinetic profiles in several drug candidates.

One of the most compelling aspects of this compound is its potential role in modulating central nervous system (CNS) disorders. Studies have indicated that dihydroindole derivatives can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression and anxiety. The tert-butyl group at the 2-position not only enhances solubility but also contributes to metabolic stability, making it an attractive candidate for further development.

The carboxylate functionality at the 2-position of the indole ring further extends the compound's versatility. Carboxylate groups are well-known for their ability to form hydrogen bonds and salt bridges with biological targets, which can significantly enhance binding affinity. This feature makes tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate a promising lead compound for designing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological activity. Molecular docking studies have shown that tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate can effectively bind to several key targets relevant to CNS disorders. These studies predict favorable interactions with serotonin receptors, which are implicated in mood regulation and stress response. Such findings underscore the compound's potential as a therapeutic agent for conditions like major depressive disorder and post-traumatic stress disorder.

The synthesis of complex indole derivatives like tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate requires meticulous attention to stereochemistry and regioselectivity. Modern synthetic methodologies have improved significantly over the past decade, allowing for more efficient and scalable production of these compounds. Techniques such as asymmetric hydrogenation and enzymatic resolution have enabled chemists to achieve high enantiomeric purity, which is crucial for pharmaceutical applications.

In addition to its pharmacological potential, tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate has shown promise in preclinical studies as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit key inflammatory pathways by modulating cytokine production and reducing oxidative stress. These effects suggest that it could be effective in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates often involves optimizing multiple parameters to achieve desired pharmacological effects while minimizing side effects. The unique structural features of tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate, including its stereochemistry and functional groups, make it an ideal candidate for structure-based drug design. By leveraging computational tools and experimental data, researchers can fine-tune the molecular structure to enhance potency, selectivity, and bioavailability.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural products. The indole core is one such scaffold that has yielded numerous bioactive compounds with therapeutic potential. The synthesis of derivatives like tert-butyl (2R)-2,3-dihydro-1H-indole-2-carboxylate continues this tradition by exploring new analogs with improved properties.

The future prospects for this compound are promising given its diverse range of potential applications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between synthetic chemists, medicinal biologists, and clinical researchers will be essential in translating preclinical findings into tangible therapeutic benefits for patients.